Cas no 2171620-60-1 (2-(2-carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(2-carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 2171620-60-1
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 6478537
• PubChem ID: 165508368
• Update Time: 2025-06-08

2-(2-carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid
• EN300-1281642
• 2171620-60-1

• Inchi： 1S/C8H9N3O4/c9-6(12)5-1-2-11(5)8-10-4(3-15-8)7(13)14/h3,5H,1-2H2,(H2,9,12)(H,13,14)
• InChI Key： ANDQBMIQVXSESK-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.05930578g/mol
• Monoisotopic Mass: 211.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 110Ų

Additional information on 2-(2-carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid

2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid: A Comprehensive Overview

2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 2171620-60-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this compound.

The chemical structure of 2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid is characterized by a central oxazole ring with a carbamoylazetidine moiety attached to the 2-position and a carboxylic acid group at the 4-position. The presence of these functional groups imparts unique properties to the molecule, making it a valuable candidate for various pharmaceutical applications. The carbamoylazetidine moiety is particularly noteworthy due to its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's bioactivity.

The synthesis of 2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid has been reported in several studies. One common approach involves the reaction of an appropriate azetidine derivative with an oxazole precursor, followed by carboxylation. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis starting from commercially available starting materials. The key steps include the formation of the azetidine ring via a ring-closing metathesis reaction and subsequent coupling with an oxazole derivative to form the final product. This synthetic route offers high yields and good purity, making it suitable for large-scale production.

In terms of biological activities, 2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid has shown promising results in various assays. One of its notable properties is its antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibited potent antibacterial effects against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell walls and inhibition of essential enzymes involved in cell wall synthesis.

Beyond its antimicrobial properties, 2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies using human macrophage cell lines have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antitumor activity of 2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid has also been explored in recent research. A study published in Cancer Letters reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism underlying its antitumor effects is thought to involve induction of apoptosis through mitochondrial dysfunction and activation of caspase pathways.

To further understand the pharmacological profile of 2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid, several preclinical studies have been conducted to evaluate its pharmacokinetic properties and safety profile. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. Additionally, toxicity studies in animal models have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 2-(2-Carbamoylazetidin-1-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 2171620-60-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in drug discovery and development.